Cas no 22846-83-9 (2-Butenoic acid,2-methyl-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide, [1a,3a(E),5a]- (9CI))

• Product Name: 2-Butenoic acid,2-methyl-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide, [1a,3a(E),5a]- (9CI)
• CAS No: 22846-83-9
• MF: C₁₃H₂₂BrNO₂
• MW: 304.223283290863
• CID: 277615
• PubChem ID: 76970751
• Update Time: 2025-04-19

2-Butenoic acid,2-methyl-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide, [1a,3a(E),5a]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, hydrobromide, [1a,3a(E),5a]- (9CI)
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) (E)-2-methylbut-2-enoate,hydrobromide
• Q27287437
• UNII-QPH1G9Y1XI
• 22846-83-9
• Tigloidine hydrobromide
• 2-BUTENOIC ACID, 2-METHYL-, 8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, HYDROBROMIDE, (1.ALPHA.,3.ALPHA.(E),5.ALPHA.)-
• QPH1G9Y1XI
• TIGLOIDINE HYDROBROMIDE [WHO-DD]
• 8-Methyl-8-azabicyclo(3.2.1)oct-3-yl (1alpha,3alpha(E),5alpha)-2-methyl-2-butenoate hydrobromide
• EINECS 245-266-0

• Inchi： 1S/C13H21NO2.BrH/c1-4-9(2)13(15)16-12-7-10-5-6-11(8-12)14(10)3;/h4,10-12H,5-8H2,1-3H3;1H/b9-4+;/t10-,11+,12?;
• InChI Key： DSEWSAPMBJUWNX-FJKROYRASA-N
• SMILES： Br.O(C(/C(=C/C)/C)=O)C1C[C@H]2CC[C@@H](C1)N2C

Computed Properties

• Exact Mass: 303.08346
• Monoisotopic Mass: 303.083392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: 290.2°Cat760mmHg
• Flash Point: 99.9°C
• PSA: 29.54